80-59-1

Tiglic acid

In Stock

• CAS RN:
• 80-59-1

• Formula:
• C5H8O2

• InChI:
• InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3+

• InChIKey:
• UIERETOOQGIECD-ONEGZZNKSA-N

• Tiglic acid, also known as tiglate or tiglinsaeure, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Tiglic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Tiglic acid has been primarily detected in urine. Within the cell, tiglic acid is primarily located in the cytoplasm and adiposome. Tiglic acid participates in a number of enzymatic reactions. In particular, tiglic acid can be biosynthesized from crotonic acid. Tiglic acid is also a parent compound for other transformation products, including but not limited to, 3-deacetylsalannin, 17-defurano-17-oxosalannin, and ajugaciliatin C.
  Tiglic acid, [corrosive solid...

Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate

In Stock

• CAS RN:
• 84280-59-1

• Formula:
• C7H9NO4

• InChI:
• InChI=1S/C7H9NO4/c1-3-11-7(10)5-4(2)6(9)12-8-5/h8H,3H2,1-2H3

• InChIKey:
• NQHGATLLVCDBQN-UHFFFAOYSA-N

• Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate is a useful research compound. Its molecular formula is C7H9NO4 and its molecular weight is 171.15 g/mol. The purity is usually 95%.

3-O-(2'E,4'Z-decadienoyl)ingenol

In Stock

• CAS RN:
• 84680-59-1

• Formula:
• C30H42O6

• InChI:
• InChI=1S/C30H42O6/c1-6-7-8-9-10-11-12-13-23(32)36-27-18(2)16-29-19(3)14-22-24(28(22,4)5)21(26(29)34)15-20(17-31)25(33)30(27,29)35/h10-13,15-16,19,21-22,24-25,27,31,33,35H,6-9,14,17H2,1-5H3/b11-10-,13-12+/t19-,21+,22-,24+,25-,27+,29+,30+/m1/s1

• InChIKey:
• XMXZQPNIMGCMHC-JFSCPWEMSA-N

• 3-O-(2'E,4'Z-decadienoyl)ingenol is a natural product found in Euphorbia kansui with data available.

(R-(R*,S*))-Trimethyl(alpha-methylphenacyl)ammonium bromide

Usually In Stock

• CAS RN:
• 55380-59-1

• Formula:
• C12H18BrNO

• InChI:
• InChI=1S/C12H18NO.BrH/c1-10(13(2,3)4)12(14)11-8-6-5-7-9-11;/h5-10H,1-4H3;1H/q+1;/p-1/t10-;/m1./s1

• InChIKey:
• HUFYWBBEKQHPIC-HNCPQSOCSA-M

• (R-(R*,S*))-Trimethyl(alpha-methylphenacyl)ammonium bromide is a useful research compound. Its molecular formula is C12H18BrNO and its molecular weight is 272.18 g/mol. The purity is usually 95%.

3',4'-Difluoro-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-59-1

• Formula:
• C16H14F2OS

• InChI:
• InChI=1S/C16H14F2OS/c1-20-16-5-3-2-4-11(16)7-9-15(19)12-6-8-13(17)14(18)10-12/h2-6,8,10H,7,9H2,1H3

• InChIKey:
• XMMYTIBMCUYCPM-UHFFFAOYSA-N

• 3',4'-Difluoro-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14F2OS and its molecular weight is 292.3 g/mol. The purity is usually 95%.

(R)-a,a-bis(3-Chlorophenyl)-2-pyrrolidinemethanol hydrochloride

Usually In Stock

• CAS RN:
• 131180-59-1

• Formula:
• C17H18Cl3NO

• InChI:
• InChI=1S/C17H17Cl2NO.ClH/c18-14-6-1-4-12(10-14)17(21,16-8-3-9-20-16)13-5-2-7-15(19)11-13;/h1-2,4-7,10-11,16,20-21H,3,8-9H2;1H/t16-;/m1./s1

• InChIKey:
• USJDLMHUBHQHMV-PKLMIRHRSA-N

• (R)-a,a-bis(3-Chlorophenyl)-2-pyrrolidinemethanol hydrochloride is a useful research compound. Its molecular formula is C17H18Cl3NO and its molecular weight is 358.7 g/mol. The purity is usually 95%.

1H-Imidazole-2-propanol, 5-((3,5-dichlorophenyl)thio)-1-ethyl-4-(1-methylethyl)-

• CAS RN:
• 178980-59-1

• Formula:
• C17H22Cl2N2OS

• InChI:
• InChI=1S/C17H22Cl2N2OS/c1-4-21-15(6-5-7-22)20-16(11(2)3)17(21)23-14-9-12(18)8-13(19)10-14/h8-11,22H,4-7H2,1-3H3

• InChIKey:
• FXIIPKMRGWZCEK-UHFFFAOYSA-N

• 1H-Imidazole-2-propanol, 5-((3,5-dichlorophenyl)thio)-1-ethyl-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C17H22Cl2N2OS and its molecular weight is 373.3 g/mol. The purity is usually 95%.

3-{[3-(2-Chlorophenyl)-5-methylisoxazol-4-yl]carbonylamino}benzoic acid

• CAS RN:
• 301680-59-1

• Formula:
• C18H13ClN2O4

• InChI:
• InChI=1S/C18H13ClN2O4/c1-10-15(16(21-25-10)13-7-2-3-8-14(13)19)17(22)20-12-6-4-5-11(9-12)18(23)24/h2-9H,1H3,(H,20,22)(H,23,24)

• InChIKey:
• LCDPCNQPASWKNB-UHFFFAOYSA-N

• 3-{[3-(2-Chlorophenyl)-5-methylisoxazol-4-yl]carbonylamino}benzoic acid is a useful research compound. Its molecular formula is C18H13ClN2O4 and its molecular weight is 356.8g/mol. The purity is usually 95%.

N-[3-(2-propanoyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide

In Stock

• CAS RN:
• 851780-59-1

• Formula:
• C17H19N3O3S2

• InChI:
• InChI=1S/C17H19N3O3S2/c1-3-17(21)20-15(16-8-5-9-24-16)11-14(18-20)12-6-4-7-13(10-12)19-25(2,22)23/h4-10,15,19H,3,11H2,1-2H3

• InChIKey:
• MQKAHDNCPBVXQT-UHFFFAOYSA-N

• N-[3-(2-propanoyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C17H19N3O3S2 and its molecular weight is 377.48. The purity is usually 95%.

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide

In Stock

• CAS RN:
• 851980-59-1

• Formula:
• C18H17N3O3S

• InChI:
• InChI=1S/C18H17N3O3S/c1-10-3-6-15-16(11(10)2)19-18(25-15)21-20-17(22)12-4-5-13-14(9-12)24-8-7-23-13/h3-6,9H,7-8H2,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• WJFSEWBIMWATLQ-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.

3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl diethylcarbamate

In Stock

• CAS RN:
• 869080-59-1

• Formula:
• C21H21NO5

• InChI:
• InChI=1S/C21H21NO5/c1-4-22(5-2)21(24)26-17-11-8-15-12-18(20(23)27-19(15)13-17)14-6-9-16(25-3)10-7-14/h6-13H,4-5H2,1-3H3

• InChIKey:
• ONWSZQXSHGZWDD-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl diethylcarbamate is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.401. The purity is usually 95%.

3-(1H-Pyrazol-3-yl)-indolizine-1-carboxylic acid

In Stock

• CAS RN:
• 1263180-59-1

• Formula:
• C12H9N3O2

• InChI:
• InChI=1S/C12H9N3O2/c16-12(17)8-7-11(9-4-5-13-14-9)15-6-2-1-3-10(8)15/h1-7H,(H,13,14)(H,16,17)

• InChIKey:
• TYYVKWOCYMJMLF-UHFFFAOYSA-N

• 3-(1H-Pyrazol-3-yl)-indolizine-1-carboxylic acid is a useful research compound. Its molecular formula is C12H9N3O2 and its molecular weight is 227.22 g/mol. The purity is usually 95%.

2-Ethoxy-4-{[(2-methylpropyl)amino]methyl}phenol

In Stock

• CAS RN:
• 1019480-59-1

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c1-4-16-13-7-11(5-6-12(13)15)9-14-8-10(2)3/h5-7,10,14-15H,4,8-9H2,1-3H3

• InChIKey:
• JTMXMBKLEGVJSY-UHFFFAOYSA-N

• 2-Ethoxy-4-{[(2-methylpropyl)amino]methyl}phenol is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.

6-morpholino-N2,N4-di-p-tolyl-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179480-59-1

• Formula:
• C21H25ClN6O

• InChI:
• InChI=1S/C21H24N6O.ClH/c1-15-3-7-17(8-4-15)22-19-24-20(23-18-9-5-16(2)6-10-18)26-21(25-19)27-11-13-28-14-12-27;/h3-10H,11-14H2,1-2H3,(H2,22,23,24,25,26);1H

• InChIKey:
• ONXBKBCLACPDFQ-UHFFFAOYSA-N

• 6-morpholino-N2,N4-di-p-tolyl-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H25ClN6O and its molecular weight is 412.92. The purity is usually 95%.

4-Chloro-N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide

Usually In Stock

• CAS RN:
• 1323580-59-1

• Formula:
• C19H18ClN5O2

• InChI:
• InChI=1S/C19H18ClN5O2/c1-10-11(2)21-19(23-17(10)26)25-16(9-15(24-25)12-3-4-12)22-18(27)13-5-7-14(20)8-6-13/h5-9,12H,3-4H2,1-2H3,(H,22,27)(H,21,23,26)

• InChIKey:
• VQTVUDZLGDHKBQ-UHFFFAOYSA-N

• 4-Chloro-N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C19H18ClN5O2 and its molecular weight is 383.84. The purity is usually 95%.

1-(4-Ethoxyphenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea

In Stock

• CAS RN:
• 1797880-59-1

• Formula:
• C19H24N2O4

• InChI:
• InChI=1S/C19H24N2O4/c1-4-25-16-10-8-15(9-11-16)21-19(22)20-13-18(24-3)14-6-5-7-17(12-14)23-2/h5-12,18H,4,13H2,1-3H3,(H2,20,21,22)

• InChIKey:
• UKPDRCHBFPOURT-UHFFFAOYSA-N

• 1-(4-Ethoxyphenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea is a useful research compound. Its molecular formula is C19H24N2O4 and its molecular weight is 344.411. The purity is usually 95%.

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid

In Stock

• CAS RN:
• 2138180-59-1

• Formula:
• C24H23N3O4

• InChI:
• InChI=1S/C24H23N3O4/c28-23(29)20-13-26-27-11-5-6-15(22(20)27)12-25-24(30)31-14-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-4,7-10,13,15,21H,5-6,11-12,14H2,(H,25,30)(H,28,29)

• InChIKey:
• ZFFQWLQPYIPAEG-UHFFFAOYSA-N

• 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C24H23N3O4 and its molecular weight is 417.465. The purity is usually 95%.

N-[(2-Ethyl-1,2,4-triazol-3-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361680-59-1

• Formula:
• C14H21N5O2

• InChI:
• InChI=1S/C14H21N5O2/c1-3-13(20)18-7-5-11(6-8-18)14(21)15-9-12-16-10-17-19(12)4-2/h3,10-11H,1,4-9H2,2H3,(H,15,21)

• InChIKey:
• DXERURYEWSKCOT-UHFFFAOYSA-N

• N-[(2-Ethyl-1,2,4-triazol-3-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H21N5O2 and its molecular weight is 291.355. The purity is usually 95%.

Tetraphenylphosphonium pentakis(pentafluoroethyl)stannate, 95%

In Stock

• CAS RN:
• 2206680-59-1

• Formula:
• C34H20F25PSn

• InChI:
• InChI=1S/C24H20P.5C2F5.Sn/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;5*3-1(4)2(5,6)7;/h1-20H;;;;;;/q+1;;;;;;-1

• InChIKey:
• CTLAIIFMTGNDTL-UHFFFAOYSA-N

• Tetraphenylphosphonium pentakis(pentafluoroethyl)stannate, 95% is a useful research compound. Its molecular formula is C34H20F25PSn and its molecular weight is 1053.2 g/mol. The purity is usually 95%.

Methyl 7-((tert-Butyldimethylsilyl)oxy)hept-5-ynoate

• CAS RN:
• 1629580-59-1

• Formula:
• C14H26O3Si

• InChI:
• InChI=1S/C14H26O3Si/c1-14(2,3)18(5,6)17-12-10-8-7-9-11-13(15)16-4/h7,9,11-12H2,1-6H3

• InChIKey:
• FOIRVSLHJUVFTK-UHFFFAOYSA-N

• Methyl 7-((tert-Butyldimethylsilyl)oxy)hept-5-ynoate is a useful research compound. Its molecular formula is C14H26O3Si and its molecular weight is 270.444. The purity is usually 95%.